Cas no 342614-31-7 (Cyclohexanecarbonitrile, 2-imino-)

• Product Name: Cyclohexanecarbonitrile, 2-imino-
• CAS No: 342614-31-7
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• CID: 2944146
• PubChem ID: 324039
• Update Time: 2024-03-01

Cyclohexanecarbonitrile, 2-imino- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 2-imino-

• Inchi： 1S/C7H10N2/c8-5-6-3-1-2-4-7(6)9/h6,9H,1-4H2
• InChI Key： LXVRLJJPHSMEHI-UHFFFAOYSA-N
• SMILES： C1(C#N)CCCCC1=N

Computed Properties

• Exact Mass: 122.084398327g/mol
• Monoisotopic Mass: 122.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Imines Ketimines